
CAS number 175201-59-9 characterization data

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:

3-Amino-4-

(phenylsulfonyl)thiophene-2-

carboxylic acid

CAS No.: 175201-59-9

Cat. No.: B063408

Get Quote

An In-depth Technical Guide to 3-Amino-4-(phenylsulfonyl)thiophene-2-carboxylic Acid
(CAS 175201-59-9)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide offers a detailed overview of 3-amino-4-(phenylsulfonyl)thiophene-2-
carboxylic acid (CAS 175201-59-9), a substituted thiophene derivative with considerable

potential for applications in drug discovery and development. In light of the limited publicly

available experimental data for this specific compound, this document synthesizes information

from chemical supplier databases and complements it with in-depth characterization and

application data from closely related 3-aminothiophene-2-carboxylic acid analogs. This

comparative approach provides a predictive framework for understanding the molecule's

properties, potential synthetic routes, and biological significance. This guide covers its

fundamental physicochemical properties, outlines a probable synthetic pathway based on

established methodologies, presents anticipated spectral characteristics with illustrative data

from analogous compounds, and explores potential therapeutic applications informed by the
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biological activities of related thiophene derivatives. Additionally, safety and handling protocols

are detailed based on available material safety data sheets. This document aims to be a

valuable resource for initiating research and development activities involving this and similar

chemical structures.

Introduction
3-Amino-4-(phenylsulfonyl)thiophene-2-carboxylic acid, identified by CAS number 175201-

59-9, is a heterocyclic compound built upon a thiophene core. The thiophene ring is a well-

established and important scaffold in medicinal chemistry, recognized for its association with a

wide array of biological activities. The unique substitution pattern of this molecule—featuring an

amino group at the 3-position, a phenylsulfonyl group at the 4-position, and a carboxylic acid at

the 2-position—suggests its utility as a versatile intermediate in organic synthesis and as a

candidate for biological screening programs.

The phenylsulfonyl moiety can serve as a bioisostere for other functional groups and

significantly influences the molecule's electronic and steric properties, which can, in turn, affect

its interactions with biological targets. The presence of both amino and carboxylic acid groups

provides chemically reactive sites for further modification, enabling the creation of diverse

compound libraries for drug discovery endeavors.

This guide presents a thorough examination of the available information for 3-amino-4-
(phenylsulfonyl)thiophene-2-carboxylic acid and leverages data from structurally similar

compounds to provide a comprehensive technical overview.

Physicochemical Properties
The key physicochemical properties of 3-amino-4-(phenylsulfonyl)thiophene-2-carboxylic
acid are summarized in the table below. This information has been compiled from various

chemical supplier databases and provides a foundational understanding of the molecule.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Synthesis and Spectroscopic Characterization
While a specific, detailed synthetic protocol for 3-amino-4-(phenylsulfonyl)thiophene-2-
carboxylic acid is not readily available in the reviewed literature, a general and plausible

synthetic route can be proposed based on established methods for preparing substituted 3-

aminothiophene-2-carboxylic acids, such as the Gewald reaction and its variations.

Proposed Synthetic Pathway
A potential synthetic route is depicted below. This pathway is illustrative and is based on

general principles of organic chemistry for the synthesis of similar compounds.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Potential Biological Pathway

3-Amino-4-(phenylsulfonyl)thiophene-2-carboxylic acid
(or related derivatives)

NRF2 Activation

Increased Antioxidant Gene Expression
(e.g., HO-1, NQO1)

Anti-inflammatory Effects

Click to download full resolution via product page

To cite this document: BenchChem. [CAS number 175201-59-9 characterization data].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063408#cas-number-175201-59-9-characterization-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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